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Compound of Interest

Compound Name: Imisopasem Manganese

Cat. No.: B1671796

For Researchers, Scientists, and Drug Development Professionals

Introduction

Imisopasem Manganese (also known as GC4419 or M40403) is a synthetic, non-peptidyl
small molecule that mimics the enzymatic activity of human mitochondrial manganese
superoxide dismutase (MNnSOD).[1][2][3] As a potent and selective scavenger of superoxide
radicals (Oz7), it serves as a valuable tool for investigating the role of oxidative stress in a wide
range of pathological conditions.[1][2] This document provides detailed application notes and
experimental protocols for utilizing Imisopasem Manganese in preclinical research related to
diseases driven by oxidative stress.

Mechanism of Action

Imisopasem Manganese functions as a catalytic antioxidant. It selectively catalyzes the
dismutation of superoxide, a primary reactive oxygen species (ROS), into hydrogen peroxide
(H20:2) and molecular oxygen. This action reduces the cellular burden of superoxide, thereby
mitigating downstream damage to macromolecules such as DNA, lipids, and proteins. The
conversion of superoxide to the less reactive H202 is a key aspect of its mechanism. While
H20:2 can be further detoxified by cellular enzymes like catalase and glutathione peroxidase, in
the context of cancer cells which often have lower catalase levels, the accumulation of H202
can contribute to anti-tumor effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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